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Compound of Interest

Compound Name: epi-alpha-Cadinol

Cat. No.: B1217661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of epi-alpha-Cadinol, a
sesquiterpenoid alcohol with noteworthy biological activities. This document details its chemical

identity, pharmacological data, and underlying mechanisms of action, presenting the

information in a manner accessible to researchers, scientists, and professionals in the field of

drug development.

Chemical Identification
Common Name epi-alpha-Cadinol

Synonyms T-Cadinol, tau-Cadinol, 10-epi-α-Cadinol

IUPAC Name
(1S,4S,4aR,8aR)-1,6-dimethyl-4-propan-2-yl-

3,4,4a,7,8,8a-hexahydro-2H-naphthalen-1-ol[1]

CAS Number 5937-11-1[1][2]

Molecular Formula C₁₅H₂₆O[1][2]

Molecular Weight 222.37 g/mol [2][3]

Pharmacological Data
epi-alpha-Cadinol, specifically the (-)-T-Cadinol enantiomer, has demonstrated significant in

vitro activity against the protozoan parasite Trypanosoma cruzi, the causative agent of Chagas
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disease. The following table summarizes the key quantitative data from these studies.

Parameter Value Organism/Cell Line

IC₅₀ (Trypomastigotes) 18 µM Trypanosoma cruzi[2]

IC₅₀ (Amastigotes) 15 µM Trypanosoma cruzi[2]

Selectivity Index (SI) >12 Mammalian cells vs. T. cruzi[2]

Mechanism of Action against Trypanosoma cruzi
Studies on (-)-T-Cadinol have elucidated a mechanism of action that appears to selectively

target the parasite's mitochondria. The compound induces mitochondrial impairment, which

leads to a hyperpolarization of the mitochondrial membrane and a subsequent decrease in the

production of reactive oxygen species (ROS). Notably, epi-alpha-Cadinol does not affect the

parasite's plasma membrane permeability or its electrical potential, nor does it alter intracellular

calcium levels.[2][4][5] This targeted action on the parasite's mitochondria suggests a

promising avenue for the development of new anti-parasitic drugs with a favorable safety

profile.

Proposed mechanism of action of (-)-T-Cadinol on Trypanosoma cruzi.

Biosynthesis of tau-Cadinol
tau-Cadinol is biosynthesized in plants through the mevalonic acid pathway. The precursor

molecule, farnesyl pyrophosphate, is cyclized and subsequently hydroxylated by the enzyme

tau-cadinol synthase to form the final product.[6]

Biosynthetic pathway of tau-Cadinol.

Experimental Protocols
The following are summaries of the experimental methodologies used to investigate the

mechanism of action of (-)-T-Cadinol on Trypanosoma cruzi.

Anti-Trypanosoma cruzi Activity Assay
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Parasite Culture: Trypomastigote forms of T. cruzi are cultured in a suitable medium and

harvested.

Compound Incubation: The parasites are incubated with varying concentrations of epi-
alpha-Cadinol for a specified period.

Viability Assessment: Parasite viability is assessed by counting motile parasites using a

Neubauer chamber under a light microscope.

IC₅₀ Determination: The 50% inhibitory concentration (IC₅₀) is calculated from the dose-

response curve.

Plasma Membrane Permeability Assay
Fluorescent Dye: SYTOX Green, a fluorescent dye that only enters cells with compromised

plasma membranes, is used.

Incubation:T. cruzi trypomastigotes are treated with epi-alpha-Cadinol, a positive control

(e.g., Triton X-100), and a negative control.

Fluorometric Analysis: The fluorescence intensity is measured over time using a

spectrofluorometer. An increase in fluorescence indicates membrane permeabilization.[2][5]

Mitochondrial Membrane Potential (ΔΨm) Assay
Fluorescent Dye: The cationic dye JC-1 is used, which aggregates in mitochondria with high

membrane potential (red fluorescence) and exists as monomers in the cytoplasm with low

membrane potential (green fluorescence).

Flow Cytometry: Treated and untreated parasites are stained with JC-1 and analyzed by flow

cytometry. A shift in the red/green fluorescence ratio indicates changes in the mitochondrial

membrane potential.[7]

Reactive Oxygen Species (ROS) Production Assay
Fluorescent Probe: H₂DCFDA, a cell-permeable probe that fluoresces upon oxidation by

ROS, is employed.
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Fluorometric Analysis: Parasites are treated with epi-alpha-Cadinol and controls, then

incubated with H₂DCFDA. The fluorescence intensity is measured to quantify ROS levels.[2]

[7]

Intracellular Calcium (Ca²⁺) Level Assay
Fluorescent Indicator: Fluo-4 AM, a cell-permeable dye that exhibits a large increase in

fluorescence upon binding to Ca²⁺, is used.

Fluorometric Analysis: Treated and untreated parasites are loaded with Fluo-4 AM, and the

fluorescence is measured to determine relative changes in intracellular calcium

concentrations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1217661#epi-alpha-cadinol-iupac-name-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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